Cas no 1218948-18-5 (3-methyl-5-phenyl-3,4-dihydro-2H-pyrrole)

• Product Name: 3-methyl-5-phenyl-3,4-dihydro-2H-pyrrole
• CAS No: 1218948-18-5
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• MDL: MFCD32878954
• CID: 5231273
• PubChem ID: 45112894
• Update Time: 2024-03-01

3-methyl-5-phenyl-3,4-dihydro-2H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-4-methyl-1-pyrroline
• 3-methyl-5-phenyl-3,4-dihydro-2H-pyrrole
• 2H-Pyrrole, 3,4-dihydro-3-methyl-5-phenyl-

• MDL： MFCD32878954
• Inchi： 1S/C11H13N/c1-9-7-11(12-8-9)10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3
• InChI Key： WTEIGBCYDNFZNR-UHFFFAOYSA-N
• SMILES： N1=C(C2C=CC=CC=2)CC(C)C1

Computed Properties

• Exact Mass: 159.104799419g/mol
• Monoisotopic Mass: 159.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives